(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid
• InChI: InChI=1S/C28H22FNO4/c29-25-14-13-17(18-7-1-6-12-23(18)25)15-26(27(31)32)30-28(33)34-16-24-21-10-4-2-8-19(21)20-9-3-5-11-22(20)24/h1-14,24,26H,15-16H2,(H,30,33)(H,31,32)/t26-/m1/s1
• InChI Key: BVVMQSXHKKYXNK-AREMUKBSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C5=CC=CC=C45)F)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC4=CC=C(C5=CC=CC=C45)F)C(=O)O
• Molecular Formula: C28H22FNO4
• Molecular Weight: 455.5 g/mol

Description

(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid is a useful research compound. Its molecular formula is C28H22FNO4 and its molecular weight is 455.485. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Pathways : A study by Le & Goodnow (2004) discussed the synthesis of a related compound, 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, providing insights into the synthetic pathways that could be relevant for the compound .

• Photophysical Properties : Research by Morales et al. (2010) explored the linear and nonlinear photophysics of a water-soluble fluorene derivative, shedding light on the photophysical characteristics that could be pertinent to (2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid.

• Chemical Structure Analysis : The work of Mollica et al. (2012) on (acyloxy)alkoxy moieties in amino acid synthesis offers insights into the chemical structure and protective groups that might be relevant for the synthesis of similar compounds.

• Fluorophore Incorporation in Proteins : A study by Summerer et al. (2006) on the biosynthetic incorporation of a fluorophore into proteins could inform on the potential for similar applications of the compound .

Application in Materials Science

• Magnetic Properties of Complexes : Research by Tang et al. (2016) on manganese carboxylates with fluorenylcarboxylate ligands indicates potential applications of similar compounds in materials science, particularly in the study of magnetic properties.

• Functionalized Fluorene Derivatives : The synthesis of functionalized fluorene derivatives with blue emissive properties, as detailed by Athira et al. (2020), suggests potential applications in electro-optical materials and organic light-emitting diodes (OLEDs).

• Organic Light-Emitting Diodes (OLEDs) : The study by Ye et al. (2010) on the use of fluorene derivatives in OLEDs provides insights into the application of similar compounds in advanced electronic devices.

Biomedical Applications

• Imaging and Diagnostics : The synthesis and evaluation of fluorine-substituted amino acids for brain tumor imaging using positron emission tomography, as researched by McConathy et al. (2010), demonstrates the potential of such compounds in biomedical imaging.

• Protein Interaction Studies : The work of Zhang et al. (2008) on the fluorescence quenching of water-soluble carboxylated polyfluorenes by proteins suggests applications in studying protein interactions.

• Solid Phase Synthesis : The efficient synthesis of oligoureas on solid support using O-succinimidyl-(9H-fluoren-9-ylmethoxycarbonylamino)ethylcarbamate derivatives, as described by Guichard et al. (2000), points to potential applications in peptide and protein synthesis.